4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide

• IUPAC Name: 4-(pentanoylamino)-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C14H17N5O2/c1-2-3-4-13(20)17-12-7-5-11(6-8-12)14(21)18-19-9-15-16-10-19/h5-10H,2-4H2,1H3,(H,17,20)(H,18,21)
• InChI Key: ZMAMHZPJKCRYGH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NN2C=NN=C2
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide, also known as PTBA, is a chemical compound that is widely used in scientific research. This compound has gained attention due to its unique properties and potential applications in various fields of research.

Scientific Research Applications

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has been extensively used in scientific research due to its unique properties. It has been shown to inhibit the activity of the enzyme AMP-activated protein kinase (AMPK), which is involved in regulating cellular energy homeostasis. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. Additionally, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has been used in the development of new drugs for the treatment of metabolic disorders such as diabetes and obesity.

Mechanism of Action

The mechanism of action of 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide involves the inhibition of AMPK activity. AMPK is a key regulator of cellular energy homeostasis, and its activity is regulated by various factors such as AMP, ATP, and glucose levels. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide inhibits AMPK activity by binding to the alpha subunit of the enzyme, which prevents its activation by phosphorylation.
Biochemical and Physiological Effects:
4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has also been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide is also stable and can be stored for long periods without losing its activity. However, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has some limitations for lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. Additionally, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has limited selectivity for AMPK, which can lead to off-target effects.

Future Directions

4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has several potential applications in various fields of research. One future direction is the development of more selective and potent inhibitors of AMPK. Another direction is the development of 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide derivatives with improved solubility and bioavailability. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide can also be used in combination with other drugs to enhance their efficacy in the treatment of various diseases. Additionally, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide can be used in the development of new diagnostic tools for the detection of AMPK activity in cells and tissues.
Conclusion:
In conclusion, 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has gained attention due to its unique properties and potential applications in various fields of research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 4-(pentanoylamino)-N-4H-1,2,4-triazol-4-ylbenzamide has the potential to be used in the development of new drugs for the treatment of various diseases and in the development of new diagnostic tools for the detection of AMPK activity in cells and tissues.